![molecular formula C6H3BrN2O B563185 5-Bromo-6-oxo-1,6-dihydropyridine-3-carbonitrile CAS No. 19840-44-9](/img/structure/B563185.png)
5-Bromo-6-oxo-1,6-dihydropyridine-3-carbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“5-Bromo-6-oxo-1,6-dihydropyridine-3-carbonitrile” is a chemical compound with the CAS Number: 19840-44-9. Its molecular weight is 199.01 . It is also known by its IUPAC name, 5-bromo-6-hydroxynicotinonitrile .
Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the linear formula C6H3BrN2O . The InChI code for this compound is 1S/C6H3BrN2O/c7-5-1-4 (2-8)3-9-6 (5)10/h1,3H, (H,9,10) .Physical And Chemical Properties Analysis
“this compound” is a solid compound . It should be stored in an inert atmosphere at temperatures between 2-8°C .Scientific Research Applications
Crystal Structure Analysis
5-Bromo-6-oxo-1,6-dihydropyridine-3-carbonitrile and its derivatives have been explored for their crystal structures and interaction patterns. Studies have focused on hydrogen bonding, π-interactions, and molecular layer formation, which are crucial for understanding the compound's properties and potential applications in material science and molecular engineering. Notably, the analysis of crystal structures reveals patterns of dimer formation and intermolecular interactions that contribute to the stability and properties of these compounds (Naghiyev et al., 2022).
Optical Properties and Structural Analysis
The synthesis and characterization of pyridine derivatives, including the study of their optical properties through UV-Vis and fluorescence spectroscopy, have been conducted. These investigations are integral for applications in photophysics and photochemistry, where understanding the effect of substituents on emission spectra is essential. Such studies provide insight into the compound's behavior in various solvents and its potential use in developing optoelectronic devices (Cetina et al., 2010).
Photosensitivity and Electronic Properties
Research into the condensation reactions involving this compound derivatives has led to the development of novel compounds with significant photosensitivity and electronic properties. These attributes are crucial for applications in photovoltaics and optoelectronic devices, indicating the compound's utility in enhancing the performance of heterojunctions under various illumination conditions (Roushdy et al., 2019).
Electrocatalytic Applications
The electrocatalytic assembly of derivatives involving this compound demonstrates an efficient approach to synthesizing chromene derivatives. This method highlights the compound's potential in catalysis, particularly in synthesizing medically relevant and functionalized organic molecules through multicomponent reactions (Vafajoo et al., 2014).
Antimicrobial Activity
The structural modifications of this compound derivatives have been explored for their potential antimicrobial activity. By synthesizing novel cyanopyridine derivatives and evaluating their activity against various bacterial strains, research suggests these compounds could serve as templates for developing new antimicrobial agents, highlighting their significance in medicinal chemistry (Bogdanowicz et al., 2013).
Safety and Hazards
This compound is associated with certain hazards. The GHS pictograms indicate that it is a warning substance . The hazard statements associated with it are H317 (May cause an allergic skin reaction) and H319 (Causes serious eye irritation) . The precautionary statements are P280 (Wear protective gloves/protective clothing/eye protection/face protection) and P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing) .
properties
IUPAC Name |
5-bromo-6-oxo-1H-pyridine-3-carbonitrile |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3BrN2O/c7-5-1-4(2-8)3-9-6(5)10/h1,3H,(H,9,10) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NCIBXYJEJGGUFF-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=O)NC=C1C#N)Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3BrN2O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10652731 |
Source
|
Record name | 5-Bromo-6-oxo-1,6-dihydropyridine-3-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10652731 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
199.00 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
19840-44-9 |
Source
|
Record name | 5-Bromo-6-oxo-1,6-dihydropyridine-3-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10652731 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.